Cas no 510723-76-9 (Diethyl-(4-{[(tetrahydro-furan-2-ylmethyl)-amino]-methyl}-phenyl)-amine)

• Product Name: Diethyl-(4-{[(tetrahydro-furan-2-ylmethyl)-amino]-methyl}-phenyl)-amine
• CAS No: 510723-76-9
• MF: C₁₆H₂₆N₂O
• MW: 262.390444278717
• CID: 1079574
• PubChem ID: 3150967
• Update Time: 2025-10-31

Diethyl-(4-{[(tetrahydro-furan-2-ylmethyl)-amino]-methyl}-phenyl)-amine Chemical and Physical Properties

Names and Identifiers

• Diethyl-(4-{[(tetrahydro-furan-2-ylmethyl)-amino]-methyl}-phenyl)-amine
• DIETHYL-(4-([(TETRAHYDRO-FURAN-2-YLMETHYL)-AMINO]-METHYL)-PHENYL)-AMINE
• STK135708
• N,N-Diethyl-4-((((tetrahydrofuran-2-yl)methyl)amino)methyl)aniline
• N,N-diethyl-4-[(oxolan-2-ylmethylamino)methyl]aniline
• AKOS000284657
• N,N-diethyl-4-{[(oxolan-2-ylmethyl)amino]methyl}aniline
• 510723-76-9
• AN-465/42535660
• N,N-diethyl-4-{[(tetrahydrofuran-2-ylmethyl)amino]methyl}aniline
• SR-01000325718-1
• SR-01000325718
• N-[4-(diethylamino)benzyl]-N-(tetrahydro-2-furanylmethyl)amine

• MDL： MFCD03724431
• Inchi： 1S/C16H26N2O/c1-3-18(4-2)15-9-7-14(8-10-15)12-17-13-16-6-5-11-19-16/h7-10,16-17H,3-6,11-13H2,1-2H3
• InChI Key： NGJVPKOSAHIGHX-UHFFFAOYSA-N
• SMILES： O1CCCC1CNCC1C=CC(=CC=1)N(CC)CC

Computed Properties

• Exact Mass: 262.204513457g/mol
• Monoisotopic Mass: 262.204513457g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 24.5Ų

Diethyl-(4-{[(tetrahydro-furan-2-ylmethyl)-amino]-methyl}-phenyl)-amine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on Diethyl-(4-{[(tetrahydro-furan-2-ylmethyl)-amino]-methyl}-phenyl)-amine

Introduction to Diethyl-(4-{[(tetrahydro-furan-2-ylmethyl)-amino]-methyl}-phenyl)-amine and Its Significance in Modern Chemical Research

Diethyl-(4-{[(tetrahydro-furan-2-ylmethyl)-amino]-methyl}-phenyl)-amine, a compound with the CAS number 510723-76-9, represents a fascinating molecule in the realm of chemical biology and pharmaceutical research. This compound, characterized by its intricate structural framework, has garnered significant attention due to its potential applications in drug discovery and molecular interactions. The presence of multiple functional groups, including amine and tetrahydro-furan moieties, makes it a versatile candidate for further exploration in synthetic chemistry and medicinal biology.

The structural complexity of Diethyl-(4-{[(tetrahydro-furan-2-ylmethyl)-amino]-methyl}-phenyl)-amine is not only a testament to the ingenuity of organic synthesis but also highlights its potential role in modulating biological pathways. The compound's amine group, specifically positioned within a phenyl ring that is further substituted with a tetrahydro-furan-2-ylmethyl moiety, suggests possible interactions with various biological targets. This configuration is particularly intriguing as it may facilitate the development of novel therapeutic agents with enhanced specificity and reduced side effects.

In recent years, there has been a surge in research focused on identifying and developing small molecules that can interact with complex biological systems. Diethyl-(4-{[(tetrahydro-furan-2-ylmethyl)-amino]-methyl}-phenyl)-amine stands out as a promising candidate due to its unique structural features. The tetrahydro-furan ring, known for its ability to mimic certain natural products, could potentially enhance the compound's bioavailability and binding affinity to biological targets. This aspect has prompted researchers to explore its potential applications in the development of new drugs targeting neurological disorders, inflammation, and other critical health issues.

The pharmaceutical industry has been increasingly interested in compounds that can modulate neurotransmitter systems. The amine group in Diethyl-(4-{[(tetrahydro-furan-2-ylmethyl)-amino]-methyl}-phenyl)-amine suggests potential interactions with serotonin, dopamine, and other neurotransmitters, which are pivotal in regulating mood, cognition, and pain perception. This has led to investigations into its possible use as an adjunct therapy for conditions such as depression, anxiety, and chronic pain syndromes. Preliminary studies have shown promising results in animal models, indicating that this compound may have therapeutic efficacy without the typical side effects associated with many current treatments.

Beyond its potential therapeutic applications, Diethyl-(4-{[(tetrahydro-furan-2-ylmethyl)-amino]-methyl}-phenyl)-amine also serves as a valuable tool in chemical biology research. Its complex structure allows researchers to study the mechanisms of molecular recognition and interaction at a detailed level. By understanding how this compound interacts with biological targets, scientists can gain insights into the development of more effective drugs and improve our overall understanding of disease processes. This knowledge is crucial for advancing drug discovery efforts and developing innovative strategies for treating various diseases.

The synthesis of Diethyl-(4-{[(tetrahydro-furan-2-ylmethyl)-amino]-methyl}-phenyl)-amine is another area of significant interest. The multi-step synthesis process highlights the compound's structural complexity and the synthetic challenges involved in its preparation. Researchers have developed sophisticated methodologies to construct the tetrahydro-furan ring and introduce the necessary functional groups at specific positions. These synthetic strategies not only contribute to the development of this compound but also provide valuable insights into the broader field of organic chemistry. The ability to synthesize such complex molecules is crucial for advancing drug discovery and developing new therapeutic agents.

In conclusion, Diethyl-(4-{[(tetrahydro-furan-2-ylmethyl)-amino]-methyl}-phenyl)-amine (CAS number 510723-76-9) is a remarkable compound with significant potential in pharmaceutical research and chemical biology. Its unique structural features make it a versatile candidate for drug development, particularly in areas such as neurological disorders and inflammation. The ongoing research into this compound underscores its importance in advancing our understanding of biological systems and developing novel therapeutic agents. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in addressing some of the most pressing health challenges facing society today.